Cas no 461451-63-8 (5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile structure

461451-63-8 structure

Product Name:5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

CAS No:461451-63-8

Molecular Formula:C₁₃H₁₅BFNO₂

Molecular Weight:247.0731

MDL:MFCD09260444

CID:324756

PubChem ID:22180790

5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Properties

Names and Identifiers

- 5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
- 2-CYANO-4-FLUOROBENZENEBORONIC ACID PINACOL ESTER
- 2-Cyano-4-fluorophenylboronic acid pinacol ester
- Benzonitrile, 5- fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
- IMEIHRCZDURBEC-UHFFFAOYSA-N
- SBB100209
- PC7020
- AB49977
- FCH2717672
- SY059455
- AX82362
- 461451-63-8
- 5-fluoro-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzonitrile
- AKOS016005499
- Z1848896014
- (2-CYANO-4-FLUOROPHENYL)BORONIC ACID PINACOL ESTER
- 2-CYANO-4-FLUOROPHENYLBORONICACIDPINACOLESTER
- FT-0698433
- EN300-179765
- MFCD09260444
- CS-0089463
- A826994
- DTXSID00623314
- SCHEMBL2650777
- AS-72356
- 5-Fluoro-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzonitrile
- 2-Cyano-4-fluorobenzeneboronic acid, pinacol ester
- 5-fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
- 2-CYANO-4-FLUOROPHENYLBORONIC ACID PINACOL ESTER
- 5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile, 2-(2-Cyano-4-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- +Expand
- MDL： MFCD09260444
- InChIKey： IMEIHRCZDURBEC-UHFFFAOYSA-N
- Inchi： 1S/C13H15BFNO2/c1-12(2)13(3,4)18-14(17-12)11-6-5-10(15)7-9(11)8-16/h5-7H,1-4H3
- SMILES： FC1C([H])=C([H])C(B2OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O2)=C(C#N)C=1[H]

Computed Properties

Exact Mass: 247.11800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 247.118
Heavy Atom Count: 18
Complexity: 360
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 42.2

Experimental Properties

LogP: 1.99658
PSA: 42.25000

5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Security Information

5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003N71-250mg	5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	461451-63-8	98%	250mg	$6.00	2024-05-01
A2B Chem LLC	AB69229-250mg	2-Cyano-4-fluorophenylboronic acid pinacol ester	461451-63-8	98%	250mg	$6.00	2024-04-20
Aaron	AR003NFD-250mg	5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	461451-63-8	97%	250mg	$5.00
abcr	AB232034-1 g	2-Cyano-4-fluorobenzeneboronic acid pinacol ester	461451-63-8		1g	€93.00	2023-04-27
Alichem	A019064441-10g	2-Cyano-4-fluorophenylboronic acid pinacol ester	461451-63-8	97%	10g	$202.03	2023-09-01
Apollo Scientific	PC7020-1g	2-Cyano-4-fluorobenzeneboronic acid, pinacol ester	461451-63-8	98%	1g	£55.00	2023-09-02
Chemenu	CM134451-5g	2-Cyano-4-fluorophenylboronic Acid Pinacol Ester	461451-63-8	95+%	5g	$147	2021-08-05
ChemScence	CS-0089463-1g	5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	461451-63-8	>97.0%	1g	$40.0	2022-04-27
Crysdot LLC	CD12070500-5g	5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	461451-63-8	97%	5g	$144	2024-07-24
Enamine	EN300-179765-0.05g	5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	461451-63-8	95%	0.05g	$19.0	2023-09-19

5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Synthesis

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Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

461451-63-8 (5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:461451-63-8)5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

Purity:99%/99%

Quantity:25.0g/50.0g

Price($):227.0/443.0